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Compound of Interest

Compound Name: 3-O-Methyltirotundin

Cat. No.: B1157414

COMPOUND IDENTIFICATION

Compound Name 3-0O-Methyltirotundin
CAS Number 1021945-29-8
Molecular Formula C20H3006
Compound Type Sesquiterpenoid

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Solubility

Foreword for Researchers, Scientists, and Drug
Development Professionals

This document serves to consolidate the currently available technical information on the
sesquiterpenoid 3-O-Methyltirotundin (CAS Number: 1021945-29-8). A comprehensive
search of scientific literature and chemical databases reveals that while this compound is
chemically defined and commercially available for research purposes, there is a significant lack
of published in-depth studies on its biological activities, mechanisms of action, and detailed
experimental protocols.

The information presented herein is based on data from chemical suppliers and general
knowledge of the compound class to which 3-O-Methyltirotundin belongs. It is crucial to note
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that specific experimental data, quantitative analyses, and established signaling pathways for
this particular molecule are not available in the public domain at the time of this writing. This
guide, therefore, aims to provide a foundational understanding and highlight the current
research gap for this compound.

Chemical and Physical Properties

3-O-Methyltirotundin is classified as a sesquiterpenoid, a large class of naturally occurring 15-
carbon isoprenoids. Its molecular formula is C20H3006. Based on supplier information, it is
soluble in a range of organic solvents, including chloroform, dichloromethane, ethyl acetate,
dimethyl sulfoxide (DMSO), and acetone.

Potential Biological Activities (Inferred from Related
Compounds)

While specific biological data for 3-O-Methyltirotundin is scarce, the broader class of
sesquiterpenoids, particularly those isolated from plants of the Asteraceae family (such as
Vernonia and Tithonia species), are known to exhibit a wide range of biological activities.
Research on compounds structurally related to tirotundin suggests potential areas of
investigation for 3-O-Methyltirotundin.

Anti-inflammatory Activity: Many sesquiterpene lactones have demonstrated potent anti-
inflammatory effects, often through the inhibition of key inflammatory mediators.

o Cytotoxic and Anti-cancer Activity: Sesquiterpenoids are a well-established source of
compounds with cytotoxic effects against various cancer cell lines. The presence of reactive
functional groups is often correlated with this activity.

» Antimicrobial and Antifungal Properties: Various sesquiterpenoids have been shown to inhibit
the growth of bacteria and fungi.

o Nematicidal Activity: A study on the parent compound, tirotundin, has shown it to possess
nematicidal activity, suggesting that its derivatives might also be active against nematodes.

» Anti-hyperglycemic Activity: A study on constituents from Tithonia diversifolia mentioned the
isolation of "tirotundin-3-O-methyl ether" and its evaluation for anti-hyperglycemic effects by

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1157414?utm_src=pdf-body
https://www.benchchem.com/product/b1157414?utm_src=pdf-body
https://www.benchchem.com/product/b1157414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

assessing glucose uptake in 3T3-L1 adipocytes. However, detailed quantitative data from
this study is not readily available.

It is imperative to reiterate that these are potential activities based on related compounds, and
dedicated experimental validation for 3-O-Methyltirotundin is required.

Experimental Protocols

A thorough literature search did not yield any specific, detailed experimental protocols for the
synthesis, isolation, or biological evaluation of 3-O-Methyltirotundin. Researchers interested
in studying this compound would need to develop their own protocols based on general
methods for sesquiterpenoid analysis or adapt protocols from studies on structurally similar
molecules.

Signaling Pathways

Due to the absence of mechanistic studies on 3-O-Methyltirotundin, no signaling pathways
have been elucidated for this compound.

Logical Relationship: Current Knowledge Gap

The following diagram illustrates the current state of knowledge regarding 3-O-
Methyltirotundin, highlighting the significant gap between its chemical identification and the
lack of biological and mechanistic data.

Caption: Knowledge gap for 3-O-Methyltirotundin.

Conclusion and Future Directions

3-O-Methyltirotundin is a chemically defined sesquiterpenoid with a confirmed CAS number.
However, there is a clear and significant gap in the scientific literature regarding its biological
properties. For researchers, scientists, and professionals in drug development, this compound
represents an unexplored area with potential for discovery.

Future research should focus on:

« |solation and Synthesis: Developing and publishing robust protocols for the isolation of 3-O-
Methyltirotundin from natural sources or its chemical synthesis to ensure a stable supply
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for research.

 Biological Screening: Conducting broad biological screening to identify its primary activities
(e.g., anti-inflammatory, anti-cancer, antimicrobial).

o Dose-Response Studies: Quantifying its potency and efficacy in relevant in vitro and in vivo
models.

e Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways
through which it exerts its biological effects.

Until such studies are conducted and published, any discussion of the therapeutic potential of
3-0O-Methyltirotundin remains speculative and based on analogies to other sesquiterpenoids.

 To cite this document: BenchChem. [In-depth Technical Guide on 3-O-Methyltirotundin:
Current Scientific Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157414#3-0-methyltirotundin-cas-number-1021945-
29-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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